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Compound of Interest

Compound Name: TLQP-21 (human)

Cat. No.: B15597710 Get Quote

A Comparative Analysis of Human and Mouse
TLQP-21
For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the amino acid sequences and biological activities of human and

mouse TLQP-21, a peptide derived from the VGF (non-acronymic) neurosecretory protein. This

analysis is supported by experimental data to highlight key differences in their performance.

Sequence Comparison
Human and mouse TLQP-21 are both 21-amino acid peptides that exhibit notable sequence

variations. The mouse TLQP-21 sequence is TLQPPASSRRRHFHHALPPAR.[1] The human

sequence, identified as TLQPPSALRRRHYHHALPPSR[2], differs by five amino acids. A

significant substitution occurs at position 20, where an Alanine (A) in the mouse sequence is

replaced by a Serine (S) in the human peptide.[1]
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Functional Comparison: Receptor Activation and
Signaling
The primary receptor for TLQP-21 is the complement C3a receptor 1 (C3aR1), a G-protein

coupled receptor (GPCR).[3][4] The binding of TLQP-21 to C3aR1 initiates a signaling cascade

that plays a role in various physiological processes, including metabolism and immune

responses.[2][3]

Experimental data reveals significant discrepancies in the potency of human and mouse TLQP-

21 in activating C3aR1. Mouse TLQP-21 is consistently more potent than its human

counterpart in activating both human and mouse C3aR1.[2]

Parameter Human TLQP-21 Mouse TLQP-21 Reference

EC50 for human

C3aR1 activation (β-

arrestin recruitment)

68.8 μM 10.3 μM [1]

Potency in inducing

ERK signaling in

human primary

macrophages

135,000-fold lower

than C3a

~10-fold lower

potency than C3a
[2]

Efficacy in inducing

ERK signaling in

human primary

macrophages

Partial activation (45%

at 10 μM)
Near full activation [2]

These findings suggest that the amino acid differences between the two peptides have a

substantial impact on their ability to activate C3aR1 and trigger downstream signaling events.
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Signaling Pathway
The binding of TLQP-21 to C3aR1 activates a G-protein-mediated signaling pathway. This

leads to the activation of Phospholipase C-β (PLC-β), which in turn generates diacylglycerol

(DAG) and inositol 1,4,5-trisphosphate (IP3). These second messengers subsequently trigger

the phosphorylation of extracellular signal-regulated kinase (ERK) 1/2 and mobilize intracellular

calcium.[2]

Cell Membrane

C3aR1 G-protein
Activates

TLQP-21
Binds
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Activates

PIP2
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IP3

DAG

Intracellular
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ERK1/2
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Activates

Cellular Response

β-Arrestin Recruitment Assay ERK Phosphorylation Assay

Transfect HTLA cells
with C3aR1

Stimulate with varying
concentrations of

 hTLQP-21 or mTLQP-21

Measure β-arrestin
recruitment

Determine EC50 values

Isolate primary
human macrophages

Stimulate with varying
concentrations of

 hTLQP-21 or mTLQP-21

Lyse cells and collect proteins

Perform Western blot for
p-ERK and total ERK

Quantify ERK
phosphorylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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